Cas no 865471-58-5 (5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid)

• Product Name: 5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid
• CAS No: 865471-58-5
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD06803439
• CID: 3104594
• PubChem ID: 20099138
• Update Time: 2025-04-21

5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Morpholinomethyl)thiophene-2-carboxylic acid
• 5-[(morpholin-4-yl)methyl]thiophene-2-carboxylic acid
• QJB47158
• STL414713
• DB-413115
• Z1134175895
• 5-(MORPHOLINOMETHYL)-2-THIOPHENECARBOXYLIC ACID
• EN300-92494
• CS-0456648
• SCHEMBL3825358
• 865471-58-5
• 5-(4-Morpholinylmethyl)-2-thiophenecarboxylic acid
• 5-(morpholin-4-ylmethyl)thiophene-2-carboxylic acid
• AKOS003657401
• 5-(Morpholinomethyl)thiophene-2-carboxylicacid

• MDL： MFCD06803439
• Inchi： 1S/C10H13NO3S/c12-10(13)9-2-1-8(15-9)7-11-3-5-14-6-4-11/h1-2H,3-7H2,(H,12,13)
• InChI Key： DSRVTNAXULZVAY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1CCOCC1

Computed Properties

• Exact Mass: 227.06161445Da
• Monoisotopic Mass: 227.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78Ų